Cas no 318513-46-1 (4-methyl-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide)

• Product Name: 4-methyl-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide
• CAS No: 318513-46-1
• MF: C₂₀H₂₀N₂OS
• MW: 336.450603485107
• CID: 6278420
• PubChem ID: 959021
• Update Time: 2025-05-22

4-methyl-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide
• 4-methyl-N-[4-(4-propan-2-ylphenyl)-1,3-thiazol-2-yl]benzamide
• AKOS003627703
• EU-0067272
• 4-methyl-N-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}benzamide
• N-(4-(4-isopropylphenyl)thiazol-2-yl)-4-methylbenzamide
• Oprea1_418531
• F0010-0186
• 318513-46-1

• Inchi： 1S/C20H20N2OS/c1-13(2)15-8-10-16(11-9-15)18-12-24-20(21-18)22-19(23)17-6-4-14(3)5-7-17/h4-13H,1-3H3,(H,21,22,23)
• InChI Key： JLRKXOWUHGBQEL-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC(C)=CC=2)=O)=NC(=C1)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 336.12963444g/mol
• Monoisotopic Mass: 336.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 4-methyl-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide

Research Brief on 4-methyl-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide (CAS: 318513-46-1)

The compound 4-methyl-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide (CAS: 318513-46-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thiazole core and benzamide moiety, has been investigated for its potential therapeutic applications, particularly in the context of kinase inhibition and anti-inflammatory activity. Recent studies have explored its molecular interactions, pharmacokinetic properties, and efficacy in preclinical models, positioning it as a promising candidate for further drug development.

One of the key areas of focus in recent research has been the compound's role as a kinase inhibitor. Kinases play a critical role in various cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 4-methyl-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide exhibits selective inhibition against specific kinase targets, with notable potency in the low micromolar range. These findings suggest its potential utility in targeted therapy, particularly for conditions where kinase activity is a driving factor.

In addition to its kinase inhibitory properties, recent investigations have highlighted the compound's anti-inflammatory effects. In vivo studies using murine models have shown that 4-methyl-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide can significantly reduce markers of inflammation, such as TNF-α and IL-6, in a dose-dependent manner. These results are particularly promising for the development of novel anti-inflammatory agents, especially in the context of chronic inflammatory diseases where current therapies often fall short.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Early data indicate that 4-methyl-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide exhibits favorable oral bioavailability and a reasonable half-life, making it a viable candidate for oral administration. However, further optimization may be required to address certain metabolic stability issues observed in hepatic microsome assays.

Despite these promising findings, challenges remain in the development of 4-methyl-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide as a therapeutic agent. For instance, its selectivity profile needs to be further refined to minimize off-target effects, and its long-term safety and efficacy must be rigorously evaluated in advanced preclinical and clinical studies. Nevertheless, the current body of research underscores the compound's potential as a valuable addition to the pharmacopeia of kinase inhibitors and anti-inflammatory agents.

In conclusion, 4-methyl-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide (CAS: 318513-46-1) represents a compelling area of research in chemical biology and drug discovery. Its dual functionality as a kinase inhibitor and anti-inflammatory agent, coupled with its favorable pharmacokinetic properties, positions it as a promising candidate for further investigation. Future studies should focus on optimizing its selectivity, improving metabolic stability, and advancing it through the drug development pipeline to fully realize its therapeutic potential.